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Compound of Interest

Compound Name: 1,3-Diacetylbenzene

Cat. No.: B146489 Get Quote

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 1,3-Diacetylbenzene in a laboratory setting. The information

is intended for researchers, scientists, and professionals in drug development to ensure safe

and compliant laboratory practices.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 1,3-Diacetylbenzene are

summarized in the table below.
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Property Value Source

Molecular Formula C10H10O2 [1][2][3]

Molecular Weight 162.19 g/mol [2][3]

Appearance Crystals, Solid, Clear [3]

Melting Point 28-37 °C (82.4-98.6 °F) [3]

Boiling Point
150-155 °C (302-311 °F) at 15

mmHg
[3]

Flash Point
>110 °C (>230 °F) (closed

cup)
[3]

Storage Temperature 2-8 °C (35.6-46.4 °F) [4]

Storage Class (Germany) LGK 11 (Combustible Solids) [1]

Personal Protective Equipment (PPE)
While 1,3-Diacetylbenzene is not classified as a hazardous substance by all sources, its

toxicological properties have not been fully investigated.[2][5] Therefore, adherence to good

industrial hygiene and safety practices is essential.[1] The following PPE is recommended to

minimize exposure.
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields (or goggles)

conforming to EN 166 or

OSHA 29 CFR 1910.133.

[1][3] Protects eyes from dust

particles and splashes.

Hand Protection

Chemical-resistant gloves such

as nitrile rubber, neoprene, or

PVC. Breakthrough time and

glove thickness should be

considered based on the

specific task.

[1] Prevents direct skin

contact. Gloves should be

inspected before use and

removed carefully to avoid skin

contamination.[1]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required if

dust formation is likely. Under

normal use with adequate

ventilation, no respiratory

protection is needed.

[3] Prevents inhalation of dust

particles.

Body Protection Long-sleeved laboratory coat.
[1] Protects skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 1,3-Diacetylbenzene from receipt to

disposal.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, especially where dust

may be generated.[2][4]

Assemble all necessary equipment and reagents before commencing work.

Don the appropriate PPE as specified in the table above.

Locate the nearest safety shower and eyewash station.
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2. Handling:

Avoid the formation and inhalation of dust.[2][3]

Use a spatula or other appropriate tool for transferring the solid material.

Keep the container tightly closed when not in use to prevent contamination and exposure.[1]

[4]

Prevent contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under

the eyelids.[2][4]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration.[2][4]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[2][4]

In all cases of significant exposure, seek medical attention.

Disposal Plan
Proper disposal of 1,3-Diacetylbenzene and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 1,3-Diacetylbenzene and any contaminated materials (e.g., gloves, weighing

paper) in a suitable, labeled, and sealed container.[2][4][6]

Do not release into the environment.[1][3]
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2. Disposal Method:

Dispose of the waste through a licensed disposal company.[2]

Waste codes should be assigned by the user based on the specific application for which the

product was used.[1]

Dispose of contaminated packaging as unused product.[2] Empty containers may retain

product residue and should be handled accordingly.[7]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,3-
Diacetylbenzene.
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Caption: Workflow for safe handling and disposal of 1,3-Diacetylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

